Abstract In recent years, there has been a risen interest in heat recovery systems for building applications due to concerns about the energy crisis and global climate change. In this paper, the intention to understand the performance of a window thermoelectric heat pump/heat recovery system (Ecopump) for heating has been developed. An overview to the prototype design, heat transfer model, experimental parameters and environmental feasibility is discussed. The variation of MATLAB modelling results followed the same regularity as the experimental results. The MATLAB model along with Revit has been used to simulate the Ecopump’s performance when installed in a sustainable house in the UK. From the calculation, Ecopump can provide 670 kWh heating energy and reduce 90.6 kg CO2 emissions per year. The proposed Ecopump system combined with window frame could be a promising technology to enhance space heating for domestic buildings while reducing energy consumption during daily ventilation. Further in situ experiments should be conducted to explore its comprehensive performance in the future.

AbstractThe purpose of this study is to conduct data mining research on the time series energy consumption data set of primary school buildings. Researches done so far mainly focused on cluster analysis and association analysis. In this article, python language is used as the carrier, K-shape algorithm and Apriori algorithm are adopted to perform cluster analysis and association analysis on the time series energy consumption data of primary school buildings, from the perspective of the subentry and total energy consumption. The final result shows that the energy consumption curve and association rules obtained through clustering and association can effectively reflect the operating characteristics of primary school buildings. In terms of clustering, regardless of the subentry energy consumption or the total energy consumption, there are different characteristics of energy consumption patterns in winter and summer, which depend on the school schedule. With respect to association rules, there are different chain relationships between each itemized total energy consumption in the primary school building. In particular, heating natural gas consumption and cooling consumption mainly determine the changes in other energy consumption.

Abstract Analyzation the dynamics of biodiversity, carbon storage and environmental factors of coniferous forest in Loudi, Hunan Province is meaningful, determination the aboveground and underground carbon storage, plant diversity and environmental factors of multiple plant communities in Loudi, Hunan Province among different succession stage are of great significance to effectively clarify the distribution of plant diversity and carbon storage in coniferous forests along the succession gradient, clarify the influence of environmental factors on carbon storage, and quantify the relationship between carbon storage and plant diversity. This article selected the natural growth of subalpine coniferous forest in Loudi of Hunan province from 5 ~ 60 years as the research object, compared the species richness (S), plant diversity (S), and other information. The results showed that the carbon pools of aboveground and underground ecosystems of several plant communities are significantly different during vegetation restoration, and there is a functional relationship between plant diversity and carbon storage. The aboveground carbon content increased several times, and the soil organic carbon (SOC) content increased from the herbaceous community type to the mixed forest type, constituting the main carbon pool of the system (63%—89%), and then decreased. The average carbon storage of the whole ecosystem was between 105–730 Mg C ha−1. In addition, it was also found that root biomass and litter C/N ratio had significant effects on soil organic carbon. Path analysis also showed that the C/N ratio of litter mainly regulated by the changes of microbial population and soil invertase activity. The research of this project is of positive significance to deepen the understanding of coniferous forest biodiversity and corresponding conservation measures.

Abstract In recent years, non-thermal plasma technology has gained considerable attention. It can produce highly reactive hydroxyl radicals and other strong oxidants, which is promising in environment pollutants removal. This article mainly reviews the recent advances in environment contaminants removal with several well-known non-thermal plasma technologies. We first introduce non-thermal plasma technology and its development, then summarize their applications for air purification organic wastewater treatment and sludge organic crack and prospect their further development in the future.

Abstract Windows are responsible for the largest amount of energy loss related to building envelope. Past studies on the energy consumption of windows have mainly focused on residential and commercial buildings, while few studies have explored the energy consumption of windows in educational buildings. The sizes and locations of classroom windows affect not only the building energy consumption but also the indoor environment quality, which is an issue that needs to be balanced. This paper takes a classroom in Guangzhou as the object. Under the premise of meeting the lighting standards of the classroom, two parameters—window height and sill height —were simulated in different corridors of north–south and east–west classrooms to analyse the impact of their changes on the indoor environment as well as energy consumption based on the parametric platform Grasshopper and its plug-ins Ladybug and Honeybee. The energy consumption of a number of fenestration combinations on both sides of the classroom was optimized automatically by genetic algorithm, and the sizes and positions of windows that benefitted energy savings were obtained. In the best case ~16.6% of energy consumed in a whole year can be saved compared with the worst case. This conclusion can provide a quick decision-making process for the design of window shapes for the purpose of energy savings in the early design stage of educational buildings in the Pearl River Delta such that energy savings can be quickly and clearly guaranteed in the subsequent window configuration.

AbstractIn this paper, medium temperature chiller with induction air-conditioning system is introduced. Several onsite measurements were carried out on temperature & relative humidity distribution and energy consumption in summer 2020 in order to study the potential performance when applied in hot summer cold winter zone. The performance test results show that (1) the indoor temperature and humidity both comply with the range of design parameters; (2) the corresponding indoor air dew point temperature is much lower than the supply air temperature of air inductive unit, which implies no condensed water or dew on surface of air inductive unit; (3) the performance of the circulation pump, extensive type air handling unit fan and medium temperature chiller has exceeded the requirements of national standards.

AbstractThis study presents an experimental investigation into a novel incorporation of chilled ceiling with transparent membrane cover and phase-change material (PCM) to form a new type of PCM chilled ceiling panel. The membrane cover is infrared transparent to facilitate radiant cooling, but serves as a barrier of convection to avoid moisture condensation for applications in humid climate regions. As reliable electricity supply is still not accessible to millions of people, especially in sub-Saharan and South Asian countries where these countries also face the combined problems of high cooling demand and inadequate power supply, the use of solar energy would help to overcome these problems. To address such problems, the proposed PCM chilled ceiling can be applied along with a solar photovoltaic (PV) directly driven vapour-compression cooling system. Electricity generated by the photovoltaic (PV) panels drives the variable speed direct current (DC) compressor for cooling production, while excessive cooling is stored in the PCM packs for use at night. The variable speed compressor can adjust to match fluctuation in solar radiation and hence increases the utilization of solar energy. A small-scale experimental setup was prepared using a mini DC compressor refrigeration system. Integration of salt hydrate type PCM in chilled beam and chilled ceiling, respectively, and application of transparent membrane cover in chilled ceiling were tested to verify the proposed design.

AbstractThe purposes are to solve the defects of traditional backpropagation neural network (BPNN), such as inclined local extremum and slow convergence, as well as the incomplete data acquisition of building energy consumption (EC). Firstly, a green building (GB)-oriented EC data generation model based on generative adversarial networks (GANs) is implemented; GAN can learn the hidden laws of raw data and produce enhanced virtual data. Secondly, the GB-oriented EC prediction model based on Levenberg Marquardt-optimized BPNN is implemented and used for building EC prediction. Finally, the effectiveness of the proposed model is verified by real building EC data. The results show that the data enhanced by the GAN model can reduce the model prediction error; the optimized BPNN model has lower prediction error and better performance than other models. The purpose of this study is to provide important technical support for the improvement and prediction of GB energy data.

AbstractA renewable energy source, especially solar energy, is one of the best alternatives for power generation in rural areas. Organic Rankine cycle (ORC) can be powered by a low-grade energy source, suitable for small-scale power production in rural areas. This study investigates the combined power generation and cooling system using the combination of ORC and vapor compression cycle (VCC), where ORC is powered by a parabolic trough solar collector. Thermodynamic and economic simulation of the system is conducted for four different working fluids, which are R245fa, R114, R600 and R142b. It can be concluded that the thermal efficiency of the power plant increases by using the combined ORC-VCC system. The effect of thermodynamic parameters such as turbine inlet temperature and pressure on the system performance is also discussed, and the optimal design values are provided. The results show that the power plant uses R245fa as the minimum exergy destruction rate. The study indicates that R114 gives minimum cost function (PCEU) for 137°C turbine inlet temperature while the minimum PCEU for R142b is obtained at a turbine inlet pressure of 2500 kPa. Finally, the study indicates that the inlet pressure of the turbine has a significant impact on the system cost and thermal efficiency.

AbstractLithium-ion batteries have high-energy density, but they cannot respond quickly to power fluctuations; supercapacitors (SCs) can quickly respond to power fluctuations, but their energy density is low. The hybrid energy storage system (HESS) that uses both lithium-ion batteries and SCs can take into account the advantages of both, making the system perform better; however, the energy distribution between lithium-ion batteries and SC is difficult. This paper takes ships as the research object, analyzes the power changes of ships during operation, and finds that high-power fluctuations are always only a minority. This paper uses a fuzzy control strategy, based on the actual operating conditions of the ship, except that the ship’s power fluctuation is very small; the SC will provide energy for the ship to make full use of the SC instead of waiting for the arrival of high-power fluctuations. This paper builds an experimental platform and uses the Arbin tester to simulate the operation of the ship. The experimental data show that the SC can have enough time to adjust its state of charge to deal with the power fluctuations at the next moment even if it keeps charging and discharging. The research results of this paper have certain significance for the energy distribution and capacity configuration of HESS.